3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-5-(3-methylphenyl)-1H-thieno[2,3-d]pyrimidine-2,4-dione

• CAS No.: 255713-53-2
• Product Name: 3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-5-(3-methylphenyl)-1H-thieno[2,3-d]pyrimidine-2,4-dione
• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol
• IUPAC Name: 3-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-5-(3-methylphenyl)-1H-thieno[2,3-d]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C26H28N4O3S/c1-18-6-5-7-19(16-18)20-17-34-24-23(20)25(31)30(26(32)27-24)15-12-28-10-13-29(14-11-28)21-8-3-4-9-22(21)33-2/h3-9,16-17H,10-15H2,1-2H3,(H,27,32)
• Standard InChIKey: PANBMHHKBRMYAL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C2=CSC3=C2C(=O)N(C(=O)N3)CCN4CCN(CC4)C5=CC=CC=C5OC
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC3=C2C(=O)N(C(=O)N3)CCN4CCN(CC4)C5=CC=CC=C5OC
• Appearance: Solid powder
• Description: A-123189 is a novel, selective and potent alpha1D antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: A-123189; A123189
• Reference: 1: Carroll WA, Sippy KB, Esbenshade TA, Buckner SA, Hancock AA, Meyer MD. Two novel and potent 3-[(o-methoxyphenyl)piperazinylethyl]-5-phenylthien. Bioorg Med Chem Lett. 2001 May 7;11(9):1119-21. PubMed PMID: 11354357.
• PubChem Compound: 9891167
• Last Modified: Nov 11 2021